Cas no 2229156-57-2 (2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine)

• Product Name: 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine
• CAS No: 2229156-57-2
• MF: C₇H₁₁FN₂O
• MW: 158.173444986343
• CID: 6227016
• PubChem ID: 165650168
• Update Time: 2025-06-30

2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine
• 2229156-57-2
• EN300-1754587

• Inchi： 1S/C7H11FN2O/c1-4-5(2)11-7(10-4)6(8)3-9/h6H,3,9H2,1-2H3
• InChI Key： WGIFPOYKRFEZNB-UHFFFAOYSA-N
• SMILES： FC(CN)C1=NC(C)=C(C)O1

Computed Properties

• Exact Mass: 158.08554114g/mol
• Monoisotopic Mass: 158.08554114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 52Ų

Additional information on 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine

Introduction to 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine (CAS No: 2229156-57-2)

2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine, identified by the CAS number 2229156-57-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxazole derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a fluoroethylamine moiety linked to a dimethyloxazole ring, make it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The dimethyl-1,3-oxazol-2-yl substituent in the molecular structure contributes to the unique electronic and steric properties of the compound. Oxazole rings are heterocyclic structures that exhibit considerable stability and are frequently incorporated into bioactive molecules due to their ability to engage in hydrogen bonding and π-stacking interactions. The introduction of a fluoroethylamine group introduces a polar and lipophilic region, which can influence both the solubility and metabolic behavior of the compound. This dual nature makes 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine an intriguing subject for investigation.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic stability compared to their non-fluorinated counterparts. The presence of a fluoroethylamine moiety in this compound suggests potential applications in the development of novel therapeutic agents. Fluorine atoms can modulate the pharmacokinetic properties of molecules, often leading to improved bioavailability and prolonged half-life. This characteristic is particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for clinical success.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The oxazole scaffold is well-documented for its role in various bioactive molecules, including antiviral, antibacterial, and anticancer agents. The structural motif of 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine aligns with this trend, positioning it as a potential lead compound for further derivatization and optimization. The combination of the dimethyloxazole ring and the fluoroethylamine group provides a versatile platform for designing molecules with tailored biological activities.

The synthesis of 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine involves multi-step organic transformations that require careful consideration of reaction conditions and reagent selection. The introduction of the fluoroethylamine group necessitates precise control to avoid unwanted side reactions. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only enhance yield but also improve the overall purity of the final product.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 2-(dimethyl-1,3-oxazol-2-yl)-2-fluoroethan-1-amine and biological targets. These studies predict potential binding modes within protein active sites, providing insights into its mechanism of action. The combined use of experimental data and computational simulations allows researchers to refine their understanding of how this compound interacts with its intended targets.

The pharmacological evaluation of 2-(dimethyl-1,3-oaxazol - 2 - yl) - 2 - fluoroethan - 1 - amine has begun to reveal its potential therapeutic applications. Preclinical studies have demonstrated promising results in various disease models, suggesting its utility as an intermediate or lead compound for further development. The ability of this molecule to modulate biological pathways associated with inflammation and cell proliferation makes it particularly interesting for therapeutic intervention.

Future research directions may focus on exploring analogs of (CAS No: 2229156 - 57 - 2) to identify more potent derivatives with improved pharmacological profiles. Structural modifications can be tailored to enhance specific interactions with biological targets while maintaining overall molecular integrity. The integration of machine learning algorithms into drug discovery pipelines could accelerate the identification of promising candidates from large chemical libraries.

The role of fluorine atoms in medicinal chemistry continues to be a topic of active investigation. The unique electronic properties of fluorine allow it to influence both physical chemical properties and biological activity significantly. In the case of (CAS No: 2229156 - 57 - 2) , these properties contribute to its potential as a therapeutic agent by enhancing binding affinity and metabolic stability.

In conclusion,(CAS No: 2229156 - 57 - 2) represents an exciting advancement in pharmaceutical chemistry with significant implications for drug development. Its structural features position it as a versatile scaffold for designing novel therapeutic agents with tailored biological activities. As research progresses,(CAS No: 2229156 - 57 - 2)and its derivatives are likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.